Cas no 1369947-10-3 (2-Methyl-5-(methylamino)benzonitrile)

• Product Name: 2-Methyl-5-(methylamino)benzonitrile
• CAS No: 1369947-10-3
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• CID: 6189235
• PubChem ID: 131506219
• Update Time: 2025-07-20

2-Methyl-5-(methylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-21664236
• 1369947-10-3
• SCHEMBL21966924
• 2-methyl-5-(methylamino)benzonitrile
• 2-Methyl-5-(methylamino)benzonitrile

• Inchi： 1S/C9H10N2/c1-7-3-4-9(11-2)5-8(7)6-10/h3-5,11H,1-2H3
• InChI Key： BETIVFFPCZNRLV-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(C)=C(C#N)C=1

Computed Properties

• Exact Mass: 146.084398327g/mol
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-Methyl-5-(methylamino)benzonitrile

Introduction to 2-Methyl-5-(methylamino)benzonitrile (CAS No. 1369947-10-3)

2-Methyl-5-(methylamino)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 1369947-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, featuring a benzonitrile core with substituents at the 2-position and 5-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 2-Methyl-5-(methylamino)benzonitrile consists of a benzene ring substituted with a methyl group at the 2-position and an N-methylamino group at the 5-position, with a nitrile group attached to the benzene ring. This arrangement imparts distinct reactivity and potential biological activity, making it a compound of interest for researchers exploring novel therapeutic agents. The presence of both electron-withdrawing (nitrile) and electron-donating (methylamino) groups on the aromatic ring enhances its versatility in chemical transformations.

In recent years, there has been growing interest in 2-Methyl-5-(methylamino)benzonitrile due to its potential applications in drug discovery and development. The compound's ability to serve as a precursor for more complex molecules has been leveraged in the synthesis of kinase inhibitors, anticancer agents, and other therapeutic compounds. Its structural features allow for modifications that can fine-tune biological activity, making it a promising scaffold for medicinal chemists.

One of the most compelling aspects of 2-Methyl-5-(methylamino)benzonitrile is its role in the development of small-molecule inhibitors targeting specific biological pathways. For instance, researchers have explored its derivatives as potential inhibitors of protein kinases, which are critical enzymes involved in cell signaling pathways associated with various diseases, including cancer. The benzonitrile moiety provides a scaffold that can be functionalized to enhance binding affinity and selectivity against target proteins.

Recent studies have highlighted the utility of 2-Methyl-5-(methylamino)benzonitrile in designing novel antimicrobial agents. The compound's structural motifs have been incorporated into molecules that exhibit activity against resistant bacterial strains. This is particularly relevant in an era where antibiotic resistance poses a significant global health challenge. The nitrile group in 2-Methyl-5-(methylamino)benzonitrile serves as a versatile handle for further chemical modifications, enabling the synthesis of compounds with enhanced antimicrobial properties.

The synthesis of 2-Methyl-5-(methylamino)benzonitrile typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the methyl group at the 2-position and the N-methylamino group at the 5-position requires careful selection of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve these transformations efficiently.

The pharmacological potential of 2-Methyl-5-(methylamino)benzonitrile has been further explored through computational modeling and high-throughput screening techniques. These approaches have helped identify derivatives with improved pharmacokinetic profiles and reduced toxicity. The integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates for further experimental validation.

In addition to its applications in pharmaceuticals, 2-Methyl-5-(methylamino)benzonitrile has found utility in materials science. Its ability to participate in polymerization reactions makes it a valuable monomer for synthesizing advanced materials with tailored properties. These materials may find applications in electronics, coatings, and specialty polymers where precise control over molecular architecture is essential.

The future prospects for 2-Methyl-5-(methylamino)benzonitrile are promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of biological pathways continues to evolve, new opportunities for leveraging this compound's unique properties will emerge. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel therapeutics and advanced materials based on this versatile intermediate.